2-(2-methoxyphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O4/c1-26-18-6-2-3-7-19(18)27-15-20(24)22-17-10-8-16(9-11-17)14-21(25)23-12-4-5-13-23/h2-3,6-11H,4-5,12-15H2,1H3,(H,22,24)
• InChI Key: RUDGXFNGSOPYIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)CC(=O)N3CCCC3
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• CAS No.: 1060327-99-2

Description

The compound “2-(2-methoxyphenoxy)-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}acetamide” is a derivative of sigma-1 receptor modulator E1R. Sigma-1 receptor is a central nervous system protein localized in eukaryotic cells at the endoplasmic reticulum (ER) membrane.

Synthesis Analysis

The synthesis of this compound involves the ozonation of N-Boc-protected 3-methylidene-4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one, which results in its transformation into 3-hydroxy-4-phenyl-5-(trifluoromethyl)-3-pyrrolin-2-one. The catalytic hydrogenation of its O-Boc-protected derivative introduces a way to reduce the double bond in combination with the elimination of the hydroxy group, leading to the formation of 4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one. This is an intermediate in the synthesis of the fluorinated E1R structural derivative 2-[5-oxo-3-phenyl-2-(trifluoromethyl)pyrrolidin-1-yl]acetamide.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include ozonation and catalytic hydrogenation. The ozonation of N-Boc-protected 3-methylidene-4-phenyl-5-(trifluoromethyl)pyrrolidin-2-one results in its transformation into 3-hydroxy-4-phenyl-5-(trifluoromethyl)-3-pyrrolin-2-one. The catalytic hydrogenation of its O-Boc-protected derivative introduces a way to reduce the double bond in combination with the elimination of the hydroxy group.

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound contains a pyrrolidine ring, which is a common feature in many biologically active compounds . .

Mode of Action

Without specific information on the compound’s targets, it’s challenging to provide a detailed explanation of its mode of action. Generally, compounds with a pyrrolidine ring can interact with various biological targets due to the ring’s sp3 hybridization, contribution to the molecule’s stereochemistry, and increased three-dimensional coverage .

Biochemical Pathways

Compounds with a pyrrolidine ring have been found to modulate various neurotransmitters, including acetylcholine, glutamate, and noradrenaline .

Result of Action

Compounds with a pyrrolidine ring have been associated with various biological activities, including anti-seizure, antidepressant, and cognition-enhancing effects .

Future Directions

The research was aimed at increasing the selectivity toward the sigma-1 receptor by the structural variation of the piracetam pharmacophore. The introduction of fluorine atoms has resulted in positive modulation of the lipophilicity, electronegativity, basicity, and bioavailability, directly linked with numerous positive pharmacological properties of potential and established drugs. This became the motivating factor for planning such a study in the case of E1R.